molecular formula C13H17NO B8635446 3-Benzyl-6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane

3-Benzyl-6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane

Cat. No.: B8635446
M. Wt: 203.28 g/mol
InChI Key: NNYIWPJHGHKXFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzyl-6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17NO

Molecular Weight

203.28 g/mol

IUPAC Name

3-benzyl-6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane

InChI

InChI=1S/C13H17NO/c1-13-7-8-14(10-12(13)15-13)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3

InChI Key

NNYIWPJHGHKXFZ-UHFFFAOYSA-N

Canonical SMILES

CC12CCN(CC1O2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of a 30% hydrogen peroxide solution (3.6 mL) and DCM (120 mL) were added trifluoroacetic anhydride (6.0 mL) at 0° C., and a solution of 1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine (2.9 g) in DCM (10 mL) was further added thereto, followed by stirring at room temperature for 12 hours and then stirring at 50° C. for additional 3 hours. To the reaction mixture was added an aqueous Na2SO3 solution, followed by stirring until peroxides disappeared, and then extracting with DCM. The organic layer was washed with saturated aqueous sodium bicarbonate, dried over MgSO4, and then concentrated under reduced pressure. The residue was purified by silica gel column (chloroform/MeOH) to obtain 3-benzyl-6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane (1.8 g).
Quantity
3.6 mL
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two
Quantity
2.9 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
peroxides
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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